Cas no 1092788-83-4 (PP121)

• Product Name: PP121
• CAS No: 1092788-83-4
• MF: C₁₇H₁₇N₇
• MW: 319.363781690598
• MDL: MFCD12912434
• CID: 824252
• PubChem ID: 329819987
• Update Time: 2024-11-03

PP121 Chemical and Physical Properties

Names and Identifiers

• PP 121 *
• 1-cyclopentyl-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• PP121
• 1-Cyclopentyl-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• KS1
• PP-121
• PP-121,PP 121
• C17H17N7
• SB16563
• MLS006010957
• EX-A2139
• AS-55839
• BDBM50313645
• 1-cyclopentyl-3-(1H-pyrrolo(2,3-b)pyridin-5-yl)pyrazolo(3,4-d)pyrimidin-4-amine
• CS-0087
• SCHEMBL12265009
• 5B9VB06146
• NCGC00346619-07
• BCP02256
• CHEMBL1081312
• UNII-5B9VB06146
• NS00071615
• Q27088428
• SMR004702761
• 1092788-83-4
• PP 121
• BRD-K81801188-001-02-8
• 1-cyclopentyl-3-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrazolo[3,4-d]pyrimidin-4-amine
• GTPL8013
• GLXC-03343
• DTXCID20598752
• PP121, >=98% (HPLC)
• HY-10372
• J-504558
• HMS3656D05
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-cyclopentyl-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-
• s2622
• Kinome_2001
• CHEBI:50915
• AKOS024457855
• CCG-267692
• NCGC00346619-01
• SW218262-2
• DTXSID00648002
• 1H-Pyrazolo(3,4-d)pyrimidin-4-amine, 1-cyclopentyl-3-(1H-pyrrolo(2,3-b)pyridin-5-yl)-
• BRD-K81801188-001-05-1
• SDCCGSBI-0647601.P002
• DB08052
• AC-28461
• 1-Cyclopentyl-3-(1H-pyrrolo(2,3-b)pyridin-5-yl)-1H-pyrazolo(3,4-d)pyrimidin-4-amine

• MDL： MFCD12912434
• Inchi： 1S/C17H17N7/c18-15-13-14(11-7-10-5-6-19-16(10)20-8-11)23-24(12-3-1-2-4-12)17(13)22-9-21-15/h5-9,12H,1-4H2,(H,19,20)(H2,18,21,22)
• InChI Key： NVRXTLZYXZNATH-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C(C2C=NC3=C(C=CN3)C=2)=N1)C1CCCC1

Computed Properties

• Exact Mass: 319.15500
• Monoisotopic Mass: 319.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.63
• Melting Point: No data available
• Boiling Point: 650.9±50.0 °C at 760 mmHg
• Flash Point: 347.4±30.1 °C
• Solubility: DMSO: >10mg/mL
• PSA: 98.30000
• LogP: 3.64810

PP121 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： H302
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines
• Pharmaceutical and Biochemical Products Medical Target Class